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Performance Comparison of Medical PVC Plasticizers

The table below summarizes the comparative performance of DEHP and its alternatives based on key parameters, with

lower scores indicating better performance [1].

Plasticizer
Efficiency
Factor

Relative
Cost

Compatibility
Chemical
Resistance

Long-
Term
Aging

Migration
RBC
Hemolysis

Total
Points

DEHP 2 1 3 3 3 3 1 16

TOTM 5 4 1 1 1 1 4 17

DINCH 5 3 3 3 3 3 2 22

DOTP/DEHT 4 1 3 3 3 4 4 22

BTHC 7 7 2 2 2 2 3 25

ATBC 2 5 6 6 6 6 6 37

DOA 1 6 7 6 7 7 6 40

Here are the key characteristics of the main alternatives:

TOTM (Trioctyl Trimellitate): Ranked as the best overall alternative, TOTM excels in chemical resistance, low
migration, and long-term aging due to its high molecular weight and low volatility. Its drawbacks are lower
efficiency (more is needed for the same softness) and a poorer score for red blood cell hemolysis [1]. It may also

contain trace DEHP contamination [2].
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DINCH (Di-isononyl cyclohexane): This plasticizer is considered a good option for blood storage applications
as it performs best in preventing RBC hemolysis. However, it may have supply limitations and some studies
suggest it could cause physiological and metabolic toxicity in aquatic organisms [1].

DOTP/DEHT (Di-octyl terephthalate): A strong general-purpose alternative, DOTP offers a low cost and
excellent toxicological profile. Its main weaknesses are lower migration resistance and a higher potential for

RBC hemolysis compared to DEHP [1] [2].
Citrate-based (ATBC, BTHC): These are bio-based and biodegradable plasticizers. BTHC is often used for

blood storage, but both citrate-based options tend to have high cost and lower performance in several
parameters, particularly ATBC [1].

Experimental Evaluation Workflow

The diagram below outlines the key stages and parameters for a comprehensive plasticizer evaluation, synthesizing the

metrics from the search results [1].

Plasticizer Sample

Efficiency & Hardness

Initial Characterization

Comprehensive Performance Profile

Extraction & Migration

Long-term Aging

RBC Hemolysis Assay Toxicological Profiling
(e.g., NOAEL)

Chemical Resistance Material Compatibility

Click to download full resolution via product page

Diagram Title: Plasticizer Performance Evaluation Workflow
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Insights for Researchers

Based on the analysis, here are some key considerations for selecting a plasticizer:

There is no universal "best" plasticizer. The choice depends heavily on the specific application. For instance,

DINCH may be preferred for blood-contact devices, while TOTM might be better for drug infusion systems
requiring high chemical resistance [1].

Weigh multiple factors. Decision-making should balance efficiency, cost, toxicology, and specific
performance parameters like migration resistance and hemolysis potential [1] [2].

Be aware of potential "regrettable substitutions". Some alternative plasticizers show potential for endocrine
disruption and ecological toxicity, highlighting the need for thorough safety profiling [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]
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